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Compound of Interest

Compound Name: Sch 40853-d4

Cat. No.: B12427428 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Sch 40853-d4 is not publicly available. The

following guidelines are based on established best practices for the handling and disposal of

novel, deuterated, or potentially hazardous research chemicals. It is imperative to treat this

compound as hazardous in the absence of specific data.[1] Always consult with your

institution's Environmental Health and Safety (EHS) department for guidance specific to your

location and facilities.[2][3]

This document provides a conservative, safety-first operational plan for the disposal of Sch
40853-d4, designed for researchers, scientists, and drug development professionals.

Immediate Safety and Handling
When handling Sch 40853-d4, a comprehensive Personal Protective Equipment (PPE)

ensemble is critical to prevent exposure through inhalation, skin contact, or eye contact.[1] All

handling of the substance should occur within a certified chemical fume hood.[1]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye/Face Protection
Chemical splash goggles and

a face shield.

Protects against splashes,

aerosols, and vapors,

providing a seal around the

eyes and broader facial

protection.

Hand Protection

Double-gloving: Inner nitrile

gloves with an outer layer of

chemically resistant gloves

(e.g., butyl rubber).

Provides robust protection

against a wide range of

potential chemical classes.

Regularly inspect gloves for

any signs of degradation.

Body Protection

Chemical-resistant lab coat or

apron over full-length pants

and closed-toe shoes.

Protects skin from accidental

contact and contamination.

Respiratory Protection

A properly fitted respirator with

organic vapor and particulate

cartridges (e.g., P100/OV) may

be required.

Protects against the inhalation

of potentially toxic vapors or

fine powders, especially when

handling outside of a fume

hood is unavoidable.

Illustrative Quantitative Data
The following table summarizes typical data found in a Safety Data Sheet. The values provided

are for illustrative purposes only and do not represent actual data for Sch 40853-d4.
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Property Illustrative Value Source/Comment

Molecular Formula C₂₁H₂₂D₄N₄O₂
Based on the non-deuterated

parent compound.

CAS Number Not Available
A specific CAS number for the

d4 variant was not found.

Toxicity (LD50) Data Not Available
Assume high toxicity in the

absence of data.

Recommended Storage 2-8°C, Desiccated

Typical for many complex

organic molecules to ensure

stability.

Solubility Soluble in DMSO, Ethanol
Common for similar research

compounds.

Flash Point Data Not Available
Treat as flammable unless

known otherwise.

Detailed Disposal Protocol
The proper disposal of Sch 40853-d4 must follow hazardous waste regulations to ensure

personnel safety and environmental protection. Evaporation is not an acceptable method of

disposal.

Step 1: Waste Characterization and Segregation
Treat as Hazardous Waste: Due to the lack of specific safety data, Sch 40853-d4 must be

managed as hazardous chemical waste.

Segregate Waste Streams: Collect all waste containing Sch 40853-d4 (including pure

compound, solutions, and contaminated materials) in a dedicated waste container. Do not

mix this waste with other chemical streams, such as halogenated solvents, aqueous waste,

or solid waste, unless explicitly permitted by your EHS office. Incompatible wastes should

always be stored separately.

Step 2: Container Selection and Labeling
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Select a Compatible Container: Use a leak-proof, sealable container made of a material

compatible with the waste. The original reagent bottle is often a suitable choice. The

container must be in good condition, free from cracks or deterioration.

Label the Container Correctly: Attach a "Hazardous Waste" label as soon as the first drop of

waste is added. The label must include:

The words "Hazardous Waste".

The full chemical name: "Sch 40853-d4". Avoid using abbreviations or chemical formulas.

The composition of the waste, including all chemical constituents and their approximate

percentages.

The date the container was started (first waste added).

The associated hazards (e.g., "Toxic," "Flammable").

Step 3: Storage and Accumulation
Keep Containers Closed: The waste container must be securely sealed at all times, except

when adding waste.

Use Secondary Containment: Store the sealed waste container within a larger, chemically

resistant secondary container (such as a tub or tray) to contain any potential leaks.

Store in a Satellite Accumulation Area (SAA): The waste must be stored in a designated SAA

at or near the point of generation. This area should be clearly marked and away from drains,

heat sources, and incompatible chemicals.

Step 4: Disposal and Removal
Request a Pickup: Once the waste container is full or has been in storage for a designated

period (typically 6-12 months, check local regulations), request a waste pickup from your

institution's EHS or hazardous waste management department.

Disposal of Empty Containers: A container that held Sch 40853-d4 must be triple-rinsed with

a suitable solvent. The rinsate must be collected and disposed of as hazardous waste. After
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rinsing and air-drying, deface or remove the original labels before disposing of the container

as non-hazardous glass or plastic waste.

Step 5: Spill Management
Evacuate and Alert: In case of a spill, alert personnel in the immediate area and evacuate if

necessary.

Control the Spill: Use a chemical spill kit with appropriate absorbent materials to contain the

spill.

Collect and Dispose: All materials used for cleanup (absorbent pads, contaminated gloves,

etc.) must be collected, placed in a sealed container, labeled as hazardous waste, and

disposed of through the EHS office.

Mandatory Visualizations
The following diagram illustrates the logical workflow for the proper disposal of Sch 40853-d4.
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Caption: Disposal workflow for Sch 40853-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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